Cas no 22291-04-9 (Naphthalenediimide)
Naphthalenediimide Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Bis(2-(dimethylamino)ethyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
- N,N'-Bis[2-(dimethylamino)ethyl]-1,8:4,5-naphthalenetetracarboxdiimide
- Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-bis[2-(dimethylamino)ethyl]-
- N,N'-bis[(2-N,N-dimethylaminoethyl)]-1,4,6,8-naphthalene diimide
- Naphthalene diimide
- N,N'-Bis[2-(dimethylamino)ethyl]-1,4,5,8-naphthalenetetracarboxylic 1,8:4,5-diimide
- Naphthalenediimide
- BDBM50196501
- AX8282333
- B4583
- N,N'-Bis[2-(dimethylamino)ethyl]naphthalene-1,8:4,5-bisdicarbimide
- 2,7-bis-(2-dimethylamino-ethyl)-benzo[lmn][3,8]phenanthroline-1,3,6,8-etraone
- Benzo(lmn)(3,8)phenanthroline-1,3,6,8(2H,7H)-tetrone,
- 6, 13-bis[2-(dimethylamino)ethyl]-6, 13-diazatetracyclo[6.6.2.04, 16.011, 15]hexadeca-1(15), 2, 4(16), 8, 10-pentaene-5, 7, 12, 14-tetrone
- 2,7-Bis-(2-dimethylamino-ethyl)-benzo[lmn][3,8]phenanthroline-1,3,6,8-tetraone
- 6,13-bis[2-(dimethylamino)ethyl]-6,13-diazatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),2,4(16),8,10-pentaene-5,7,12,14-tetrone
- D89095
- Benzo(lmn)(3,8)phenanthroline-1,3,6,8(2H,7H)-tetrone, 2,7-bis(2-(dimethylamino)ethyl)-
- SCHEMBL13000618
- 22291-04-9
- AKOS022174986
- DTXSID80176838
- XAA29104
- 2,7-Bis(2-(dimethylamino)ethyl)benzo[lmn][3,8]phenanthroline-
- 2,7-bis[2-(dimethylamino)ethyl]benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone
- AS-57196
- 1,3,6,8(2H,7H)-tetraone
- 6,13-bis[2-(dimethylamino)ethyl]-6,13-diazatetracyclo[6.6.2.0^{4,16.0^{11,15]hexadeca-1(15),2,4(16),8,10-pentaene-5,7,12,14-tetrone
- CHEMBL280910
- A919720
- MFCD27923061
- 2,7-Dis(2-(dimethylamino)ethyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
- DTXCID9099329
- 6,13-BIS[2-(DIMETHYLAMINO)ETHYL]-6,13-DIAZATETRACYCLO[6.6.2.0?,(1)?.0(1)(1),(1)?]HEXADECA-1,3,8(16),9,11(15)-PENTAENE-5,7,12,14-TETRONE
-
- MDL: MFCD27923061
- Inchi: 1S/C22H24N4O4/c1-23(2)9-11-25-19(27)13-5-7-15-18-16(8-6-14(17(13)18)20(25)28)22(30)26(21(15)29)12-10-24(3)4/h5-8H,9-12H2,1-4H3
- InChI Key: HPJFXFRNEJHDFR-UHFFFAOYSA-N
- SMILES: O=C1C2=CC=C3C(N(CCN(C)C)C(C4C=CC(C(N1CCN(C)C)=O)=C2C3=4)=O)=O
Computed Properties
- Exact Mass: 408.18000
- Monoisotopic Mass: 408.18
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81.2
Experimental Properties
- Density: 1.336
- Melting Point: 231.0 to 235.0 deg-C
- Boiling Point: 590.8°C at 760 mmHg
- Flash Point: 263.1°C
- Refractive Index: 1.65
- PSA: 84.62000
- LogP: 0.18880
- λmax: 379(CHCl3)(lit.)
Naphthalenediimide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094424-1g |
2,7-Bis(2-(dimethylamino)ethyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone |
22291-04-9 | 95% | 1g |
$953.75 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N870173-50mg |
N,N'-Bis[2-(dimethylamino)ethyl]-1,8:4,5-naphthalenetetracarboxdiimide |
22291-04-9 | 98% | 50mg |
496.80 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4583-200mg |
Naphthalenediimide |
22291-04-9 | 98.0%(LC&N) | 200mg |
¥1150.0 | 2022-06-10 | |
| eNovation Chemicals LLC | D770870-1g |
naphthalene diimide |
22291-04-9 | 98.0% | 1g |
$95 | 2024-06-06 | |
| eNovation Chemicals LLC | D770870-5g |
naphthalene diimide |
22291-04-9 | 98.0% | 5g |
$255 | 2024-06-06 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B4583-200MG |
N,N'-Bis[2-(dimethylamino)ethyl]-1,8:4,5-naphthalenetetracarboxdiimide |
22291-04-9 | >98.0%(HPLC)(N) | 200mg |
¥710.00 | 2024-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1169545-100mg |
2,7-Bis[2-(dimethylamino)ethyl]benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone |
22291-04-9 | 98% | 100mg |
¥78.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1169545-250mg |
2,7-Bis[2-(dimethylamino)ethyl]benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone |
22291-04-9 | 98% | 250mg |
¥116.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1169545-1g |
2,7-Bis[2-(dimethylamino)ethyl]benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone |
22291-04-9 | 98% | 1g |
¥400.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1169545-5g |
2,7-Bis[2-(dimethylamino)ethyl]benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone |
22291-04-9 | 98% | 5g |
¥2000.00 | 2023-11-21 |
Naphthalenediimide Suppliers
Naphthalenediimide Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on Naphthalenediimide
Naphthalenediimide (CAS No. 22291-04-9): A Versatile Compound in Modern Chemistry and Biomedical Research
Naphthalenediimide (NDI), with the CAS number 22291-04-9, is a highly versatile and widely studied compound in the fields of organic chemistry, materials science, and biomedical research. This aromatic compound, characterized by its unique molecular structure, has garnered significant attention due to its potential applications in various advanced technologies and therapeutic agents.
The chemical structure of Naphthalenediimide consists of a naphthalene core with two imide groups attached to the aromatic ring. This configuration imparts the molecule with remarkable electronic and optical properties, making it an ideal candidate for use in organic electronics, photovoltaic devices, and sensor technologies. Recent studies have also explored its potential in drug delivery systems and as a scaffold for the development of novel pharmaceuticals.
In the realm of organic electronics, Naphthalenediimide has been extensively investigated for its electron-accepting capabilities. Its strong electron-withdrawing nature makes it an excellent component in organic semiconductors, particularly in field-effect transistors (FETs) and organic photovoltaic cells (OPVs). Research published in the Journal of Materials Chemistry C (2021) demonstrated that NDI-based materials exhibit high charge carrier mobility and excellent stability under various environmental conditions, making them promising candidates for next-generation electronic devices.
Beyond its applications in electronics, Naphthalenediimide has shown significant promise in biomedical research. Its ability to form stable complexes with various biomolecules has led to its use as a platform for developing targeted drug delivery systems. A study published in Biomaterials (2020) reported that NDI derivatives can be functionalized to target specific cellular receptors, enhancing the efficacy and reducing the toxicity of therapeutic agents. This property is particularly valuable in cancer therapy, where precise targeting is crucial for minimizing side effects.
The optical properties of Naphthalenediimide have also been harnessed for imaging applications. Its strong absorption and fluorescence characteristics make it an attractive candidate for fluorescence imaging and sensing. Research published in ACS Applied Materials & Interfaces (2019) demonstrated that NDI-based probes can be used to detect specific biomarkers with high sensitivity and selectivity, opening new avenues for early disease diagnosis and monitoring.
In addition to its electronic and optical properties, Naphthalenediimide has been explored for its potential as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has led to the development of novel materials with unique properties. A study published in Chemical Science (2018) reported the synthesis of NDI-based supramolecular polymers that exhibit tunable mechanical properties and stimuli-responsive behavior, making them suitable for use in smart materials and adaptive systems.
The versatility of Naphthalenediimide extends to its synthetic chemistry. Various methods have been developed for the efficient synthesis of NDI derivatives, allowing researchers to tailor their properties for specific applications. A review article published in Organic & Biomolecular Chemistry (2017) summarized recent advances in NDI synthesis, highlighting the importance of catalytic methods and green chemistry approaches in improving yield and reducing environmental impact.
In conclusion, Naphthalenediimide (CAS No. 22291-04-9) is a multifaceted compound with a wide range of applications in modern chemistry and biomedical research. Its unique electronic, optical, and supramolecular properties make it an invaluable tool for developing advanced materials and therapeutic agents. As research continues to uncover new possibilities, the future prospects for NDI-based technologies are both exciting and promising.
22291-04-9 (Naphthalenediimide) Related Products
- 81254-04-8(1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(dimethylamino)ethyl)-, mo nohydrobromide)
- 140917-67-5(1H-Dibenz[de,h]isoquinoline-1,3(2H)-dione,2-[2-(dimethylamino)ethyl]-)
- 79070-66-9(1H-Benz[de]isoquinoline-1,3(2H)-dione,2-[2-(dimethylamino)ethyl]-)
- 162265-52-3(1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(methylamino)ethyl)-)
- 162265-50-1(2-(2-Diethylaminoethyl)benzo[de]isoquinoline-1,3-dione)
- 162265-51-2((2-Aminoethyl)naphthalimide)
- 94887-58-8(2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N,N-diethylethanaminium chloride)
- 81254-00-4(2,7-Bis(2-(dimethylamino)ethyl)benzo(lmn)(3,8)phenanthroline-1,3,6,8(2 H,7H)-tetrone dihydrobromide)
- 67892-42-6(2-methylanthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)